Cas no 76052-29-4 (BOC-ARG(Z)2-OSU)

BOC-ARG(Z)2-OSU is a protected arginine derivative widely used in peptide synthesis. The compound features a BOC (tert-butoxycarbonyl) group at the N-terminus and a Z (benzyloxycarbonyl) group on the side-chain guanidine moiety, providing orthogonal protection for selective deprotection during solid-phase or solution-phase synthesis. The OSU (N-hydroxysuccinimide ester) activation enables efficient coupling with amino groups under mild conditions, minimizing racemization. This reagent is particularly valuable for constructing complex peptides requiring precise arginine incorporation. Its stability and high reactivity make it a preferred choice for researchers aiming to maintain side-chain protection while facilitating amide bond formation. Suitable for use in both academic and industrial peptide chemistry applications.
BOC-ARG(Z)2-OSU structure
BOC-ARG(Z)2-OSU structure
Product Name:BOC-ARG(Z)2-OSU
CAS No:76052-29-4
MF:C31H37N5O10
MW:639.652988195419
MDL:MFCD00236826
CID:982357
PubChem ID:74788371
Update Time:2025-10-29

BOC-ARG(Z)2-OSU Chemical and Physical Properties

Names and Identifiers

    • BOC-ARG(Z)2-OSU
    • Boc-Arg(Z)?-OSu
    • NA-FMOC-NW,NW'-BIS-Z-L-ARGININE N-HYDROXYSUCCINIMIDE ESTER
    • Nα-Fmoc-Nω,Nω'-bis-Z-L-arginine N-hydroxysuccinimide ester
    • BOC-ARGININE(Z)2-OSU
    • (2,5-dioxopyrrolidin-1-yl) (2S)-5-[bis(phenylmethoxycarbonylamino)methylideneamino]-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoate
    • 76052-29-4
    • MFCD00236826
    • S-76052-29-4
    • Boc-Arg(Z)-OSu
    • NA-BOC-NW,NW'-BIS-Z-L-ARGININE N-HYDROXYSUCCINIMIDE ESTER
    • G84332
    • MDL: MFCD00236826
    • Inchi: 1S/C31H37N5O10/c1-31(2,3)45-30(42)33-23(26(39)46-36-24(37)16-17-25(36)38)15-10-18-32-27(34-28(40)43-19-21-11-6-4-7-12-21)35-29(41)44-20-22-13-8-5-9-14-22/h4-9,11-14,23H,10,15-20H2,1-3H3,(H,33,42)(H2,32,34,35,40,41)/t23-/m0/s1
    • InChI Key: HAKDQDAGZLXYNM-QHCPKHFHSA-N
    • SMILES: O(C(N[C@H](C(=O)ON1C(CCC1=O)=O)CCC/N=C(/NC(=O)OCC1C=CC=CC=1)\NC(=O)OCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 639.25400
  • Monoisotopic Mass: 639.25404239g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 21
  • Complexity: 1060
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 191Ų

Experimental Properties

  • PSA: 191.03000
  • LogP: 4.58650

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Additional information on BOC-ARG(Z)2-OSU

Introduction to BOC-ARG(Z)2-OSU (CAS No. 76052-29-4)

BOC-ARG(Z)2-OSU, also known by its CAS registry number CAS No. 76052-29-4, is a compound of significant interest in the fields of organic chemistry and biotechnology. This compound has garnered attention due to its unique structural properties and potential applications in drug development, peptide synthesis, and other advanced chemical processes. Recent studies have highlighted its role in enhancing the efficiency of peptide coupling reactions, making it a valuable tool in modern medicinal chemistry.

The chemical structure of BOC-ARG(Z)2-OSU is characterized by a complex arrangement of functional groups, including a tert-butoxycarbonyl (BOC) protecting group, arginine residues, and a sulfonyl urea moiety. This combination provides the compound with versatile reactivity, enabling it to participate in a wide range of chemical transformations. The BOC group, in particular, plays a crucial role in controlling the reactivity of the compound during synthetic procedures, ensuring precise regulation of reaction pathways.

Recent research has focused on optimizing the synthesis and application of BOC-ARG(Z)2-OSU. For instance, studies have demonstrated its effectiveness as a coupling reagent in peptide synthesis, where it facilitates the formation of stable amide bonds under mild conditions. This advancement has significant implications for the production of bioactive peptides and proteins, which are essential components in pharmaceuticals and biotechnological applications.

In addition to its role in peptide synthesis, BOC-ARG(Z)2-OSU has been explored for its potential in drug delivery systems. Its unique chemical properties allow for the development of targeted drug delivery mechanisms, enhancing the efficacy and reducing the side effects of therapeutic agents. Researchers have also investigated its compatibility with various biomaterials, paving the way for innovative applications in regenerative medicine and tissue engineering.

The latest studies on CAS No. 76052-29-4 have also shed light on its stability under different environmental conditions. Understanding its degradation pathways is crucial for ensuring safe handling and disposal, particularly in industrial settings. These findings contribute to the broader goal of sustainable chemistry by promoting environmentally friendly practices in compound synthesis and application.

In conclusion, BOC-ARG(Z)2-Osu, identified by its CAS number CAS No. 76052–29–4, represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique chemical properties and recent advancements in its synthesis and application underscore its importance in contemporary chemical research. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly vital role in advancing both scientific knowledge and practical innovations.

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